N-[2-[(4-methylbenzoyl)amino]-3-(3-nitrophenyl)acryloyl]leucine

• IUPAC Name: 4-methyl-2-[[(E)-2-[(4-methylbenzoyl)amino]-3-(3-nitrophenyl)prop-2-enoyl]amino]pentanoic acid
• InChI: InChI=1S/C23H25N3O6/c1-14(2)11-20(23(29)30)25-22(28)19(13-16-5-4-6-18(12-16)26(31)32)24-21(27)17-9-7-15(3)8-10-17/h4-10,12-14,20H,11H2,1-3H3,(H,24,27)(H,25,28)(H,29,30)/b19-13+
• InChI Key: ALWSDRQHLOWUGO-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC(CC(C)C)C(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)NC(CC(C)C)C(=O)O
• Molecular Formula: C23H25N3O6
• Molecular Weight: 439.5 g/mol

Description

The compound is a derivative of leucine, an essential amino acid, with additional benzoyl and nitrophenyl groups. These groups could potentially alter the properties and behavior of the leucine molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzoyl and nitrophenyl groups are aromatic, which could lead to interesting electronic and steric effects.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the benzoyl and nitrophenyl groups. The nitro group is electron-withdrawing, which could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of aromatic and nitro groups could affect its solubility, stability, and reactivity.

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound. If it’s intended as a drug, its activity would depend on its ability to interact with specific biological targets.

Safety and Hazards

As with any chemical compound, handling “N-[2-[(4-methylbenzoyl)amino]-3-(3-nitrophenyl)acryloyl]leucine” would require appropriate safety precautions. The specific hazards would depend on its reactivity and biological activity.

Future Directions

Future research could involve synthesizing the compound and studying its properties and potential applications. This could include testing its biological activity and investigating its mechanism of action.